N-ethyl-N-[2-(2-fluorophenoxy)ethyl]-1H-1,2,3-benzotriazole-5-carboxamide

• IUPAC Name: N-ethyl-N-[2-(2-fluorophenoxy)ethyl]-2H-benzotriazole-5-carboxamide
• InChI: InChI=1S/C17H17FN4O2/c1-2-22(9-10-24-16-6-4-3-5-13(16)18)17(23)12-7-8-14-15(11-12)20-21-19-14/h3-8,11H,2,9-10H2,1H3,(H,19,20,21)
• InChI Key: MPPXOVWHZNXIIW-UHFFFAOYSA-N
• Canonical SMILES: CCN(CCOC1=CC=CC=C1F)C(=O)C2=CC3=NNN=C3C=C2
• Molecular Formula: C17H17FN4O2
• Molecular Weight: 328.34 g/mol

Description

N-ethyl-N-[2-(2-fluorophenoxy)ethyl]-1H-1,2,3-benzotriazole-5-carboxamide, also known as A-438079, is a selective antagonist of P2X7 receptors. It is a chemical compound that has been extensively studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Fluorinated Derivatives for pH Measurement

The development of pH-sensitive probes utilizing fluorinated o-aminophenol derivatives highlights a key application. These probes are based on the simple 2-aminophenol group, modified to yield a series of compounds with pK values in the physiological range. This includes the synthesis of three fluorinated analogs designed for negligible affinity towards physiological levels of ions other than the intended target, thereby serving as effective tools for intracellular pH measurement (Rhee, Levy, & London, 1995).

Phenol Transformation to Benzoate

Another application involves the use of isomeric fluorophenols to elucidate the anaerobic transformation of phenol to benzoate. This study utilized fluorophenol analogs to demonstrate the pathway of phenol transformation by an anaerobic consortium, leading to the accumulation of fluorobenzoic acids. The results provided insights into the enzymatic processes involved in environmental remediation and the microbial metabolism of aromatic compounds (Genthner, Townsend, & Chapman, 1989).

Fluorine-18-labeled Antagonists for Imaging

The synthesis of fluorine-18-labeled 5-HT1A antagonists based on the modification of WAY 100635, a known antagonist, for receptor imaging is another significant application. These derivatives were designed to evaluate their biological properties in rats, showcasing their potential in medical imaging and neuroscience research, particularly in the study of serotonin receptors (Lang et al., 1999).